methyl 4-methyl-3-[(3-pyridinylcarbonyl)amino]benzoate

• IUPAC Name: methyl 4-methyl-3-(pyridine-3-carbonylamino)benzoate
• InChI: InChI=1S/C15H14N2O3/c1-10-5-6-11(15(19)20-2)8-13(10)17-14(18)12-4-3-7-16-9-12/h3-9H,1-2H3,(H,17,18)
• InChI Key: LTTDNLQFRFCNMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)C2=CN=CC=C2
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

Methyl 4-methyl-3-[(3-pyridinylcarbonyl)amino]benzoate is a chemical compound that belongs to the class of N-acylpyridinecarboxamides. This compound has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

Methyl 4-methyl-3-[(3-pyridinylcarbonyl)amino]benzoate acts as a CB1 receptor agonist and can activate the signaling pathway downstream of the receptor. This activation can lead to a variety of physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel activity, and the modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
Methyl 4-methyl-3-[(3-pyridinylcarbonyl)amino]benzoate has been shown to have a variety of biochemical and physiological effects. It has been found to increase the release of dopamine and glutamate in the brain, which can lead to increased locomotor activity and reward-seeking behavior. It has also been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-methyl-3-[(3-pyridinylcarbonyl)amino]benzoate in lab experiments is its high affinity for the CB1 receptor, which allows for the selective activation of this receptor. However, one limitation of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on methyl 4-methyl-3-[(3-pyridinylcarbonyl)amino]benzoate. One direction is the development of more selective CB1 receptor agonists that can be used to study the effects of CB1 receptor activation in specific cell types or brain regions. Another direction is the investigation of the potential therapeutic applications of this compound, particularly in the treatment of pain or addiction. Finally, the use of methyl 4-methyl-3-[(3-pyridinylcarbonyl)amino]benzoate in combination with other pharmacological tools could provide new insights into the complex signaling pathways that underlie various biological processes.

Scientific Research Applications

Methyl 4-methyl-3-[(3-pyridinylcarbonyl)amino]benzoate has been found to have potential applications in scientific research. It has been used as a pharmacological tool to study the role of N-acylpyridinecarboxamides in various biological processes. It has been shown to have a high affinity for the CB1 cannabinoid receptor and can be used to study the effects of CB1 receptor activation on neuronal signaling.